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molecular formula C4H6N4O B8654938 5-Amino-1-methyl-4-nitrosopyrazole

5-Amino-1-methyl-4-nitrosopyrazole

Cat. No. B8654938
M. Wt: 126.12 g/mol
InChI Key: OJGQNWRZILCCRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07227032B2

Procedure details

To a flask having an inner volume of 25 ml and equipped with a stirring device, a thermometer and a reflux condenser were charged 2.97 g (20 mmol) of 3,3-dimethoxy-2-hydroxyiminopropionitrile with a purity of 96.9% by weight, 1.01 g (21 mmol) of methylhydrazine with a purity of 97% by weight, 6 ml of methanol and 3.0 ml (36 mmol) of conc. hydrochloric acid, and the mixture was reacted at 50 to 52° C. for 4 hours. After completion of the reaction, 5 ml of water was added to the mixture to cool the mixture up to 10° C., and 2.3 ml (37.9 mmol) of 28% by weight aqueous ammonia was gradually added dropwise to the mixture, and the resulting mixture was stirred for 30 minutes while maintaining the liquid temperature to 5° C. or lower. Precipitated crystals were collected by filtration, and then, the crystals were washed with 1.2 ml of cold water and 1.2 ml of cold methanol, and dried under reduced pressure to obtain 1.91 g of 5-amino-1-methyl-4-nitrosopyrazole (Isolation yield: 74.8%) as dark purple solid with a purity of 98.8% by weight (absolute calibration curve method by high performance liquid chromatography).
Name
3,3-dimethoxy-2-hydroxyiminopropionitrile
Quantity
2.97 g
Type
reactant
Reaction Step One
Name
methylhydrazine
Quantity
1.01 g
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
3 mL
Type
reactant
Reaction Step One
Name
methanol
Quantity
6 mL
Type
solvent
Reaction Step One
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
5-amino-1-methyl-4-nitrosopyrazole
Yield
74.8%

Identifiers

REACTION_CXSMILES
CO[CH:3](OC)[C:4](=[N:7][OH:8])[C:5]#[N:6].[CH3:11][NH:12]N.Cl.[NH3:15]>O.CO>[NH2:15][C:3]1[N:12]([CH3:11])[N:6]=[CH:5][C:4]=1[N:7]=[O:8]

Inputs

Step One
Name
3,3-dimethoxy-2-hydroxyiminopropionitrile
Quantity
2.97 g
Type
reactant
Smiles
COC(C(C#N)=NO)OC
Name
methylhydrazine
Quantity
1.01 g
Type
reactant
Smiles
CNN
Name
hydrochloric acid
Quantity
3 mL
Type
reactant
Smiles
Cl
Name
methanol
Quantity
6 mL
Type
solvent
Smiles
CO
Step Two
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Step Three
Name
water
Quantity
5 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
5 °C
Stirring
Type
CUSTOM
Details
the resulting mixture was stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a flask having
CUSTOM
Type
CUSTOM
Details
an inner volume of 25 ml and equipped with a stirring device
CUSTOM
Type
CUSTOM
Details
the mixture was reacted at 50 to 52° C. for 4 hours
Duration
4 h
ADDITION
Type
ADDITION
Details
was added to the mixture
ADDITION
Type
ADDITION
Details
was gradually added dropwise to the mixture
CUSTOM
Type
CUSTOM
Details
Precipitated crystals
FILTRATION
Type
FILTRATION
Details
were collected by filtration
WASH
Type
WASH
Details
the crystals were washed with 1.2 ml of cold water and 1.2 ml of cold methanol
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure

Outcomes

Product
Details
Reaction Time
 30 min
Name
5-amino-1-methyl-4-nitrosopyrazole
Type
product
Smiles
NC1=C(C=NN1C)N=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.91 g
YIELD: PERCENTYIELD 74.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.